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Compound of Interest

Compound Name: 3-Methyl-4-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability, suppliers, and key technical data for 3-Methyl-4-nitroaniline (CAS No. 611-05-2).
It is intended to serve as a valuable resource for researchers, scientists, and professionals
involved in drug development and other chemical synthesis applications. This guide includes a
summary of suppliers, detailed specifications, physical and chemical properties, and a
representative experimental protocol for a common application.

Introduction to 3-Methyl-4-nitroaniline

3-Methyl-4-nitroaniline, also known as 4-Nitro-3-toluidine, is an important aromatic amine
intermediate. Its molecular structure, featuring both a methyl and a nitro group on the aniline
backbone, makes it a versatile precursor in various chemical syntheses. It is widely utilized in
the manufacturing of azo dyes and pigments and serves as a key building block in the
synthesis of pharmaceutical and agrochemical compounds.[1] The presence of the nitro group,
a strong electron-withdrawing group, and the amino group, an electron-donating group, on the
same aromatic ring, imparts unique reactivity to the molecule, making it suitable for a range of
chemical transformations.

Commercial Availability and Suppliers

3-Methyl-4-nitroaniline is commercially available from a variety of chemical suppliers, ranging
from large, global distributors to more specialized manufacturers. The purity and available
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quantities can vary between suppliers to meet the diverse needs of research and development
laboratories as well as larger-scale production facilities.

Below is a summary of prominent suppliers offering 3-Methyl-4-nitroaniline:

Supplier Website Notes

Offers various purities and
Thermo Scientific Chemicals --INVALID-LINK-- pack sizes, suitable for

research and development.

Provides a range of purities
TCI Chemicals --INVALID-LINK-- with detailed specifications and

safety information.

Supplies the compound for

research and industrial

Chem-Impex --INVALID-LINK-- o .
applications, with a focus on
intermediates.
A B2B platform that connects
Scimplify --INVALID-LINK-- buyers with manufacturers,

offering various grades.

A marketplace featuring
IndiaMART --INVALID-LINK-- numerous Indian

manufacturers and suppliers.

A comprehensive database
ChemicalBook --INVALID-LINK-- that lists multiple suppliers and

provides basic technical data.

Technical Data Comparison

The following table summarizes the technical specifications for 3-Methyl-4-nitroaniline
available from different suppliers. This allows for a convenient comparison of key quality
parameters.
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Melting Point Analytical

Supplier Purit Appearance
S J A °C) Method
S Yellow to pale
Thermo Scientific
) >98.5% green crystalsor  132.0- 138.0 HPLC

Chemicals
powder
Light yellow to

TCI Chemicals >97.0% brown powderto  131.0-136.0 GC
crystal
Off-white

Chem-Impex >98% crystalline 136 - 141 GC
powder
Light yellow to

GRK Research .

) ] brown crystalline N B
Laboratories (via  98% Not specified Not specified
] powder or

IndiaMART)

crystals

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Methyl-4-nitroaniline is provided
in the table below.
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Property Value Reference
CAS Number 611-05-2 [1]
Molecular Formula C7HsN20:2 [1]
Molecular Weight 152.15 g/mol [1]
Yellow to brown crystalline
Appearance .
solid
Melting Point 131-141 °C [1]
4-Nitro-3-toluidine, 5-Amino-2-
Synonyms nitrotoluene, 3-Amino-6- [1]
nitrotoluene
Solubility Soluble in methanol.

Representative Experimental Protocol: Synthesis of
an Azo Dye

3-Methyl-4-nitroaniline is a common precursor for the synthesis of azo dyes. The following is
a representative, two-step experimental protocol for the preparation of an azo dye, which
involves the diazotization of 3-Methyl-4-nitroaniline followed by a coupling reaction with a
suitable coupling agent, such as 2-naphthol.

Step 1: Diazotization of 3-Methyl-4-nitroaniline

e In a 100 mL beaker, suspend 1.52 g (0.01 mol) of 3-Methyl-4-nitroaniline in a mixture of 3
mL of concentrated hydrochloric acid and 10 mL of distilled water.

e Cool the suspension to 0-5 °C in an ice-water bath with continuous stirring.

» |n a separate beaker, dissolve 0.76 g (0.011 mol) of sodium nitrite in 5 mL of cold distilled
water.

o Slowly add the sodium nitrite solution dropwise to the cooled 3-Methyl-4-nitroaniline
suspension while maintaining the temperature between 0-5 °C.
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o Continue stirring the mixture in the ice bath for an additional 15-20 minutes to ensure the
completion of the diazotization reaction. The resulting solution contains the diazonium salt of
3-Methyl-4-nitroaniline and should be used immediately in the next step.

Step 2: Azo Coupling Reaction with 2-Naphthol

e In a 250 mL beaker, dissolve 1.44 g (0.01 mol) of 2-naphthol in 20 mL of a 10% sodium
hydroxide solution.

e Cool this alkaline solution to 0-5 °C in an ice-water bath with continuous stirring.

» Slowly add the freshly prepared, cold diazonium salt solution from Step 1 to the cold alkaline
solution of 2-naphthol with vigorous stirring.

e Acolored precipitate of the azo dye will form immediately. Continue stirring the reaction
mixture in the ice bath for 30 minutes to ensure complete coupling.

« Filter the precipitated azo dye using a Buchner funnel and wash the crude product
thoroughly with cold distilled water until the filtrate is neutral.

e The crude dye can be purified by recrystallization from a suitable solvent, such as ethanol or
an ethanol-water mixture.

e Dry the purified dye in a desiccator or a vacuum oven.

Visualized Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate key processes related to
the procurement and application of 3-Methyl-4-nitroaniline.
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Procurement and Quality Control Workflow for 3-Methyl-4-nitroaniline.
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Starting Materials

3-Methyl-4-nitroaniline Sodium Nitrite (NaNOz2) Hydrochloric Acid (HCI) 2-Naphthol Sodium Hydroxide (NaOH)

+ NaNO2 / HCI

Step 1: Diazotization (0-5 °C)

3-Methyl-4-nitrobenzenediazonium Chloride

+ 2-Naphthol / NaOH

Step 2: Azo Coupling (0-5 °C)

/Work-up &qurification\

Filtration

:
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:
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:

Drying
- T J

Purified Azo Dye
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Synthetic Pathway for an Azo Dye from 3-Methyl-4-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methyl-4-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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